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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547 Get Quote

Technical Support Center: Acid Yellow 61
This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in improving

the solubility of Acid Yellow 61 for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Acid Yellow 61 and what are its fundamental solubility properties?

Acid Yellow 61 is an anionic dye belonging to the single azo class.[1] It presents as a yellow

powder and is generally soluble in water.[1][2][3][4] Its aqueous solution has a greenish-yellow

appearance.[1][3] The chemical and physical properties are summarized below.

Q2: What is the documented solubility of Acid Yellow 61 in water?

The solubility of Acid Yellow 61 in water is significantly dependent on temperature. The

reported solubility is 35 g/L in water at a temperature of 90°C.[1][2][3][4]

Q3: Why might I be experiencing difficulty dissolving Acid Yellow 61?

Several factors can impede the dissolution of Acid Yellow 61:

Water Hardness: The presence of divalent cations like Ca²⁺ and Mg²⁺ in hard water can lead

to the precipitation of the dye.[5]
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Incorrect pH: Acid dyes, by nature, have optimal solubility within a specific pH range. Outside

this range, solubility can decrease significantly.[5][6]

Low Temperature: As with many solutes, the solubility of Acid Yellow 61 is lower at cooler

temperatures.[5][6][7]

Electrolyte Concentration: Commercial dye formulations often contain salts (e.g., sodium

sulfate) which can reduce the solubility of the dye in aqueous solutions due to the common

ion effect.[8][9]

Aggregation: Dye molecules can aggregate in solution, which prevents them from fully

dissolving.[8][9]

Q4: How does pH influence the solubility of Acid Yellow 61?

Acid dyes are anionic and contain acidic groups such as sulfonic acid (-SO₃H).[5][10] They are

most soluble in acidic conditions, typically within a pH range of 2-6.[5] In this pH range, the

sulfonic acid groups are ionized, which enhances the hydrophilicity and, therefore, the solubility

of the dye molecule.[5] Adding a weak acid like acetic acid or formic acid to the solution can

help achieve the optimal pH for dissolution.[5]

Q5: Can adjusting the temperature improve the solubility of Acid Yellow 61?

Yes, increasing the temperature is a highly effective method for improving solubility. The

solubility of Acid Yellow 61 is explicitly stated as 35 g/L at 90°C, indicating that heating the

solution is a standard practice for dissolution.[1][2][3][4] For many acid dyes, raising the

temperature to 40-60°C or higher significantly increases their solubility.[5][7]

Q6: What are co-solvents and how can they be used to enhance solubility?

Co-solvents are organic solvents that are miscible with water and can be added to the primary

solvent (water) to increase the solubility of a solute. For acid dyes, polyols like ethylene glycol

and glycerol, or other solvents such as ethanol, methanol, and DMSO can be effective.[5][9]

Urea is another useful co-solvent that works by disrupting the hydrogen bonds between dye

molecules, thereby preventing aggregation and improving solubility.[5][8]

Q7: When is it appropriate to use surfactants or dispersants?
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If you observe that the dye is not dispersing evenly and is forming aggregates, a surfactant or

dispersant can be beneficial. These agents reduce the surface tension of the water and help to

break up and stabilize dye particles, preventing them from clumping together.[5][8] Common

options include anionic surfactants like Sodium Dodecyl Sulfate (SDS) or non-ionic surfactants

from the Tween series.[5]

Troubleshooting Guide
Problem Potential Cause Recommended Solution

Cloudy Solution or Visible

Particles

1. Incomplete dissolution due

to low temperature.2. Water

hardness causing

precipitation.3. pH is outside

the optimal range.

1. Gently heat the solution to

60-90°C while stirring.[5]2. Use

deionized or distilled water. If

not possible, add a chelating

agent like EDTA to sequester

metal ions.[5]3. Adjust the pH

to be between 2 and 6 using a

weak acid such as acetic acid.

[5]

Inconsistent Solubility Between

Experiments

1. Variation in water source

(hardness).2. Inconsistent pH

of the final solution.3.

Differences in ambient

temperature.

1. Standardize the water

source to deionized or distilled

water.2. Always measure and

adjust the pH of your solvent

before adding the dye.3.

Prepare the dye solution in a

temperature-controlled water

bath to ensure consistency.

Dye Precipitates After Cooling

1. Supersaturation of the

solution.2. The dye has limited

solubility at room temperature.

1. Prepare a more dilute stock

solution.2. Re-heat the solution

before use. It is normal for

some concentrated acid dye

solutions to fall out of solution

upon cooling.[11]3. Add a co-

solvent such as urea or

ethylene glycol to the solution

to help maintain solubility at

lower temperatures.[5][8]
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Quantitative Data Summary
Parameter Value / Information Source(s)

Molecular Formula C₂₄H₂₀Cl₂N₅NaO₆S₂ [1]

CAS Number 12217-38-8 [1]

Solubility in Water 35 g/L at 90°C [1][2][3][4]

Optimal pH Range 2 - 6 (general for acid dyes) [5]

Appearance Yellow Powder [1][2][3]

Aqueous Solution Greenish-yellow [1][2][3]

Experimental Protocol: Preparation of a 10 g/L Stock
Solution of Acid Yellow 61
This protocol outlines a method for preparing a stable, fully dissolved stock solution of Acid
Yellow 61.

Materials:

Acid Yellow 61 powder

Deionized or distilled water

Urea (optional, as a co-solvent)

Acetic Acid (for pH adjustment)

Volumetric flask

Stirring hot plate and magnetic stir bar

Calibrated pH meter

Procedure:
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Weighing: Accurately weigh the desired amount of Acid Yellow 61 powder. For a 10 g/L

solution in a 100 mL flask, weigh 1.0 g of the dye.

Pasting the Dye: Place the powder in a beaker. Add a small amount of hot (approx. 80°C)

deionized water, just enough to create a thick, lump-free paste by mixing with a glass rod.

This "pasting" step is crucial to prevent clumping.[11]

Initial Dissolution:

Place the beaker on a stirring hot plate and add approximately 80% of the final volume of

deionized water (e.g., 80 mL for a 100 mL solution).

Begin stirring and gently heat the solution. Increase the temperature to 60-80°C. Do not

boil.

(Optional) Addition of Co-solvent: If solubility issues are anticipated or have been previously

observed, dissolve urea in the water before adding it to the dye paste (a final concentration

of 1-2% w/v is often effective).[8]

pH Adjustment:

Allow the solution to cool slightly before measuring the pH.

Slowly add drops of dilute acetic acid while monitoring the pH. Adjust the pH to

approximately 4-5 for optimal solubility.[5]

Final Volume: Once the dye is fully dissolved and the solution is clear, transfer it to a 100 mL

volumetric flask. Rinse the beaker with small amounts of deionized water and add the

rinsings to the flask to ensure a complete transfer.

Cooling and Storage: Allow the solution to cool to room temperature, then add deionized

water to the calibration mark. Mix thoroughly. Store in a well-sealed container, protected from

light. If any precipitation occurs upon cooling, gently warm the solution before use.[11]
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Troubleshooting Workflow for Acid Yellow 61 Solubility

Primary Steps

Advanced Steps

Start: Preparing Dye Solution

Is the solution cloudy or
 are particles visible?

Increase temperature to 60-90°C
 with stirring.

 Yes 

Success: Solution is Clear

 No 

 Still not dissolved 

Use Deionized/Distilled Water.
(Optional: Add EDTA)

 Dissolved Adjust pH to 4-5
 with weak acid.

Consider adding a co-solvent
 (e.g., Urea) or a surfactant.

Click to download full resolution via product page

Caption: Troubleshooting workflow for resolving solubility issues with Acid Yellow 61.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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